(R)-1-Thiazol-4-yl-ethylamine dihydrochloride

• IUPAC Name: (1R)-1-(1,3-thiazol-4-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C5H8N2S.2ClH/c1-4(6)5-2-8-3-7-5;;/h2-4H,6H2,1H3;2*1H/t4-;;/m1../s1
• InChI Key: LKCAOWAORJKBAZ-RZFWHQLPSA-N
• Canonical SMILES: CC(C1=CSC=N1)N.Cl.Cl
• Isomeric SMILES: C[C@H](C1=CSC=N1)N.Cl.Cl
• Molecular Formula: C5H10Cl2N2S
• Molecular Weight: 201.12 g/mol

Description

(R)-1-Thiazol-4-yl-ethylamine dihydrochloride, also known as (R)-(-)-Thiazolidine-4-carboxylic acid, is a chemical compound that is widely used in scientific research. It is a chiral molecule that contains a thiazole ring, an amine group, and a carboxylic acid group. The compound has been studied extensively due to its unique properties and potential applications in various fields of science.

Mechanism of Action

The mechanism of action of (R)-1-Thiazol-4-yl-ethylamine dihydrochloride is not fully understood, but it is believed to interact with specific receptors or enzymes in the body. The compound has been shown to have an affinity for certain receptors in the brain, which may be responsible for its potential use in treating neurological disorders.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, some studies have shown that the compound may have an effect on neurotransmitter levels in the brain, which could potentially lead to therapeutic applications for neurological disorders. Additionally, the compound has been shown to have antioxidant properties, which may be beneficial for overall health.

Advantages and Limitations for Lab Experiments

One advantage of using (R)-1-Thiazol-4-yl-ethylamine dihydrochloride in lab experiments is its chiral nature, which allows for the synthesis of other chiral molecules. Additionally, the compound is relatively stable and easy to handle, making it a useful tool for researchers. However, one limitation of using the compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are many potential future directions for the study of (R)-1-Thiazol-4-yl-ethylamine dihydrochloride. One direction is the exploration of its potential therapeutic applications for neurological disorders. Additionally, the compound could be further studied for its antioxidant properties and potential use in preventing oxidative stress-related diseases. Finally, the synthesis of new chiral molecules using this compound as a building block could lead to the discovery of new drugs or materials with unique properties.

Synthesis Methods

The synthesis of (R)-1-Thiazol-4-yl-ethylamine dihydrochloride involves the reaction of (R)-2-Amino-1-butanol with thioformamide in the presence of a catalyst. The resulting product is then purified through recrystallization and converted to its dihydrochloride salt form. This method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

(R)-1-Thiazol-4-yl-ethylamine dihydrochloride has been used in various scientific research applications. It is commonly used as a chiral building block in the synthesis of other chiral molecules. It has also been used as a ligand in the synthesis of metal complexes for catalytic reactions. Additionally, the compound has been studied for its potential use as a drug target for various diseases.